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Solubility Data Overview

The table below summarizes the available quantitative solubility data for roxindole hydrochloride.

Solvent Solubility Conditions / Notes

DMSO 19.15 mg/mL [1] [2] -

DMSO 50 mg/mL (130.57 mM) [3]

[4]

With gentle warming; sonication recommended [3] [5] [4]

Water 1 mg/mL (2.61 mM) [3] [4] Ultrasonic, warming, and heat to 60°C recommended [3] [4]

Saline Information Missing See protocols below for formulations using saline as a
component.

Experimental Protocols

Here are detailed methodologies for preparing stock and working solutions for in vivo experiments, based on

the searched information.
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Preparation of Stock Solutions

DMSO Stock Solution (Recommended)

Procedure: Dissolve roxindole hydrochloride in DMSO to a final concentration of 20-50 mg/mL.

Handling: Gentle warming and brief sonication are recommended to aid dissolution due to the high
concentration [3] [5] [4].

Storage: Aliquot and store the stock solution at -20°C or -80°C, protected from light and under an
inert atmosphere like nitrogen to maximize stability. Avoid repeated freeze-thaw cycles [3] [4].

Preparation of In Vivo Formulations

Since the solubility of roxindole hydrochloride in saline alone is not specified, the following protocols use

saline as a diluent in combination with other agents to create a solution suitable for administration. These

protocols are adapted from supplier recommendations [3] [4].

Protocol 1: DMSO/PEG300/Tween 80/Saline This protocol yields a clear solution of at least 2.08 mg/mL.

Prepare a 10% DMSO stock solution.
Add 40% PEG300 and mix evenly.

Add 5% Tween-80 and mix evenly.
Add 45% Saline to adjust to the final volume and mix evenly until clear.

Example: To make 1 mL, add 100 µL of 20.8 mg/mL DMSO stock to 400 µL PEG300, then add 50 µL
Tween-80, and finally 450 µL saline [3] [4].

Protocol 2: DMSO/SBE-β-CD/Saline This protocol yields a clear solution of at least 2.08 mg/mL.

Prepare a 20% SBE-β-CD in Saline solution.

Mix 10% DMSO stock solution with 90% of the 20% SBE-β-CD solution.

Example: To make 1 mL, add 100 µL of 20.8 mg/mL DMSO stock to 900 µL of 20% SBE-β-CD in

saline [3] [4].

Key Handling and Storage Information

Storage of Powder: Desiccate at -20°C, protected from light [6] [5].
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Stability in Solution: For in vivo formulations, it is recommended to prepare the working solution

freshly and use it on the same day. Long-term storage of diluted solutions is not advised [6] [4].

Mechanism of Action and Workflow

To support your research, the following diagram outlines the established pharmacological profile and a

general experimental workflow for solution preparation.

Primary Pharmacological Actions

Experimental Solution Workflow

Roxindole Hydrochloride
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Receptor Agonist

5-HT1A Receptor Agonist
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Important Disclaimer

These application notes are synthesized from commercial supplier data and a scientific publication for

research guidance only [7]. The protocols have not been independently validated for all experimental
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conditions. Researchers should conduct their own validation studies to ensure suitability for specific

applications.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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